2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide

• IUPAC Name: 2-chloro-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C21H25ClN2OS/c1-26-20-9-5-2-6-17(20)15-24-12-10-16(11-13-24)14-23-21(25)18-7-3-4-8-19(18)22/h2-9,16H,10-15H2,1H3,(H,23,25)
• InChI Key: LDKAORWGHNCRQS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H25ClN2OS
• Molecular Weight: 389.0 g/mol

Description

2-Chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide, also known as 2-CMP, is an organosulfur compound with a variety of potential applications in scientific research. It is a derivative of piperidine and is a white crystalline solid with a melting point of about 132°C. 2-CMP has been studied in a variety of contexts, including its synthesis, its mechanism of action, its biochemical and physiological effects, and its potential applications in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide is not fully understood. However, it is believed to act by binding to certain enzymes, such as COX-2, and inhibiting their activity. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects, as discussed below.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including COX-2. This inhibition of enzyme activity can lead to a variety of effects, including the inhibition of inflammation and the inhibition of tumor growth. In addition, this compound has been studied for its potential antioxidant activity, which can lead to a variety of beneficial effects, including the prevention of oxidative damage to cells.

Advantages and Limitations for Lab Experiments

2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively stable, making it easy to store and use in experiments. In addition, it is relatively inexpensive, making it a cost-effective reagent for laboratory experiments. However, this compound is also limited in its ability to penetrate cell membranes, making it difficult to use in experiments that require the delivery of compounds to cells.

Future Directions

There are a variety of potential future directions for research on 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide. One potential direction is to further study its mechanism of action, in order to better understand its biochemical and physiological effects. Another potential direction is to study its potential therapeutic applications, including its potential use as an anti-inflammatory agent and its potential use in the treatment of cancer. In addition, further research could be done on its potential antioxidant activity, as well as its potential ability to penetrate cell membranes. Finally, further research could be done on its potential applications in laboratory experiments, in order to identify new ways to use it in experiments.

Synthesis Methods

2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide can be synthesized through a variety of methods, including the reaction of piperidine with methylsulfanylbenzoyl chloride, the reaction of N-methylpiperidine with methylsulfanylbenzoyl chloride, and the reaction of 2-chloropiperidine with methylsulfanylbenzoyl chloride. In all of these reactions, the this compound product is formed from the reaction of the starting materials with the methylsulfanylbenzoyl chloride.

Scientific Research Applications

2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide has been studied in a variety of scientific research contexts. It has been used as a reagent in the synthesis of other compounds, including a variety of benzamides and piperidines. It has also been studied as a potential inhibitor of enzymes, such as the enzyme cyclooxygenase-2 (COX-2). In addition, this compound has been studied as a potential therapeutic agent for a variety of diseases and conditions, including cancer and inflammation.